N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H20FN5O2/c1-11-12(2)22-20(24-19(11)28)26-17(10-16(25-26)14-5-6-14)23-18(27)9-13-3-7-15(21)8-4-13/h3-4,7-8,10,14H,5-6,9H2,1-2H3,(H,23,27)(H,22,24,28)
• InChI Key: QQOMKDKHPPCTJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)CC4=CC=C(C=C4)F)C
• Molecular Formula: C20H20FN5O2
• Molecular Weight: 381.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H20FN5O2 and its molecular weight is 381.411. The purity is usually 95%.
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Scientific Research Applications

Imaging Applications

One significant application of compounds similar to N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide is in the field of imaging, particularly using positron emission tomography (PET). For instance, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to this compound, has been reported as selective ligands for the translocator protein (18 kDa), which is recognized as an early biomarker for neuroinflammatory processes. These compounds, including fluoroalkyl- and fluoroalkynyl- analogues, displayed subnanomolar affinity for the translocator protein and were used to investigate brain uptake and local accumulation in neuroinflammation models, highlighting their potential as in vivo PET-radiotracers (Damont et al., 2015).

Neuroinflammation Studies

In neuroinflammation studies, compounds such as N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide can be utilized to investigate the role of the translocator protein (18 kDa) in various neurodegenerative disorders. For example, fluorine-18 labeled compounds binding to the 18-kDa translocator protein (TSPO) have been developed for quantification of binding in healthy subjects and Alzheimer's disease (AD) patients, providing insights into the role of TSPO in AD and the potential for these compounds in diagnostic imaging (Golla et al., 2015).

Antimicrobial Activity

The structural framework of N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide lends itself to modifications that can result in compounds with antimicrobial properties. For instance, certain derivatives incorporating the antipyrine moiety have been synthesized and evaluated for antimicrobial agents, indicating the potential for these compounds in developing new antimicrobial drugs (Bondock et al., 2008).

Mechanism of Action

Pyrazolines

are heterocyclic chemical compounds with a natural or a synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs . Pyrazolines and their derivatives have confirmed biological as well as pharmacological activities . They have been reported to possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .